2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: [2-[(dimethylamino)methyl]-6-methylphenyl] N,N-dimethylcarbamate
• InChI: InChI=1S/C13H20N2O2/c1-10-7-6-8-11(9-14(2)3)12(10)17-13(16)15(4)5/h6-8H,9H2,1-5H3
• InChI Key: VLNOWJIXURGJFK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)CN(C)C)OC(=O)N(C)C

Description

2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate, also known as carbaryl, is a widely used insecticide that belongs to the carbamate family. It is one of the most popular insecticides used in agriculture and public health programs to control pests such as insects, mites, and ticks. Carbaryl has a broad spectrum of activity and is effective against a wide range of pests.

Mechanism of Action

Carbaryl works by inhibiting the activity of the enzyme acetylcholinesterase (AChE) in the nervous system of insects. AChE is responsible for breaking down the neurotransmitter acetylcholine, which is essential for the proper functioning of the nervous system. By inhibiting AChE, 2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate causes an accumulation of acetylcholine in the nervous system, leading to overstimulation and ultimately paralysis of the insect.
Biochemical and Physiological Effects
Carbaryl has been found to have both acute and chronic toxic effects on non-target organisms. Acute exposure to this compound can cause symptoms such as nausea, vomiting, and dizziness in humans. Chronic exposure to this compound has been linked to neurological and developmental effects in both humans and animals. Carbaryl has also been found to be toxic to aquatic organisms, birds, and bees.

Advantages and Limitations for Lab Experiments

Carbaryl is a widely used insecticide that has been extensively studied for its insecticidal properties. It is relatively easy to use and has a broad spectrum of activity. However, 2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate has several limitations for use in lab experiments. It is highly toxic and requires careful handling to avoid exposure. It also has a relatively short half-life, which means that its effects may not be long-lasting.

Future Directions

There are several future directions for research on 2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate. One area of research is the development of new insecticides that are less toxic to non-target organisms. Another area of research is the investigation of the effects of this compound on the environment and the development of strategies to mitigate its impact. Finally, there is a need for further research on the mechanism of action of this compound and the development of new methods for controlling pests.

Synthesis Methods

Carbaryl can be synthesized by reacting 2-naphthol with methyl isocyanate in the presence of a catalyst such as zinc chloride. The resulting product is then treated with dimethylamine to form the final product, 2-[(Dimethylamino)methyl]-6-methylphenyl dimethylcarbamate. This synthesis method is widely used in industry to produce this compound on a large scale.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties. It has been used in many scientific research studies to investigate its effects on different pests and its mechanism of action. Carbaryl has been found to be effective against a wide range of pests including insects, mites, and ticks. It has also been used in public health programs to control disease-carrying insects such as mosquitoes.